1,4-Dibromo-2-(dioxidosulfanyl)benzene

• IUPAC Name: 2,5-dibromobenzenesulfinate
• InChI: InChI=1S/C6H4Br2O2S/c7-4-1-2-5(8)6(3-4)11(9)10/h1-3H,(H,9,10)/p-1
• InChI Key: OKJBFFFZOJLVCG-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=C(C=C1Br)S(=O)[O-])Br
• Molecular Formula: C6H3Br2O2S-
• Molecular Weight: 298.96 g/mol

Description

1,4-Dibromo-2-(dioxidosulfanyl)benzene is a brominated aromatic compound featuring a benzene ring substituted with two bromine atoms at the 1- and 4-positions and a dioxidosulfanyl (-SO₂) group at the 2-position. The sulfone (-SO₂) moiety imparts strong electron-withdrawing characteristics, enhancing the compound’s polarity and stability. This structure is pivotal in pharmaceutical and materials science applications, where sulfones are commonly employed as intermediates due to their resistance to oxidation and metabolic degradation. The molecular formula is C₆H₄Br₂O₂S, with a molecular weight of ~299.87 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Reactivity

The electronic and steric properties of substituents significantly influence chemical behavior. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties	Applications	Reference
1,4-Dibromo-2-(dioxidosulfanyl)benzene	–	C₆H₄Br₂O₂S	299.87	-SO₂	High polarity, thermal stability, EWG*	Drug intermediates, agrochemicals	–
1,4-Dibromo-2-(trifluoromethoxy)benzene	175278-13-4	C₇H₃Br₂F₃O	319.90	-OCF₃	Hydrolytic stability, strong EWG	Agrochemicals, OLED materials
2,5-Dibromothioanisole	134646-03-0	C₇H₆Br₂S	281.99	-SMe	Moderate polarity, oxidizable to sulfone	Organic synthesis intermediates
1,4-Dibromo-2-(2-bromoethoxy)benzene	–	C₈H₆Br₃O	357.70	-OCH₂CH₂Br	Bulky, reactive ether-bromine moiety	Crosslinking agents, polymers
1,4-Dibromo-2-(4-ethoxybenzyl)benzene	1807632-93-4	C₁₅H₁₄Br₂O	370.08	-CH₂C₆H₄OEt	Steric hindrance, aromatic extension	API impurity (Dapagliflozin)
1,4-Dibromo-2-methylbenzene	–	C₇H₆Br₂	249.93	-Me	Electron-donating, low reactivity	Ligands, catalysts
1,4-Dibromo-2-(iodomethyl)benzene	2305613-51-6	C₇H₅Br₂I	375.83	-CH₂I	Heavy atom effect, radiolabeling potential	Radiopharmaceuticals

*EWG = Electron-Withdrawing Group

Key Research Findings

Electronic Effects :

• The -SO₂ group in the target compound enhances electrophilic substitution resistance compared to -OCF₃ (), which is more hydrolytically stable but less polar .
• -SMe () can oxidize to sulfone derivatives under mild conditions, offering a pathway to modify reactivity post-synthesis .

Steric and Functional Differences :

• -OCH₂CH₂Br () introduces a flexible chain with bromine, enabling nucleophilic substitution reactions, whereas -CH₂C₆H₄OEt () adds steric bulk, limiting accessibility in catalytic processes .
• The -CH₂I group () facilitates heavy atom incorporation, critical in X-ray crystallography and radiopharmaceuticals .

Applications :

• Sulfone-containing analogs (target compound) are preferred in drug synthesis for their metabolic stability, whereas -OCF₃ derivatives dominate agrochemicals due to environmental persistence .
• -SMe and -Me substituents () serve as intermediates in cross-coupling reactions, but their lower polarity limits biomedical use .